3-(4-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)piperidine-1-carbonyl)-2H-chromen-2-one

• IUPAC Name: 3-[4-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]piperidine-1-carbonyl]chromen-2-one
• InChI: InChI=1S/C18H18N4O5S/c1-21-11-19-20-18(21)28(25,26)13-6-8-22(9-7-13)16(23)14-10-12-4-2-3-5-15(12)27-17(14)24/h2-5,10-11,13H,6-9H2,1H3
• InChI Key: XKKLLBXVXLNPSW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1S(=O)(=O)C2CCN(CC2)C(=O)C3=CC4=CC=CC=C4OC3=O
• Molecular Formula: C18H18N4O5S
• Molecular Weight: 402.4 g/mol

Description

3-(4-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)piperidine-1-carbonyl)-2H-chromen-2-one is a useful research compound. Its molecular formula is C18H18N4O5S and its molecular weight is 402.43. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

The compound 3-(4-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)piperidine-1-carbonyl)-2H-chromen-2-one and its derivatives have been extensively studied for their potential anticancer activities. For instance, Mahmoud S Bashandy et al. (2011) synthesized novel sulfones containing biologically active hydrazides, hydrazonoyl cyanide, 1,2-dihydropyridines, chromene, and benzochromene moieties. These compounds demonstrated significant in vitro anticancer activity against the breast cancer cell line (MCF7), highlighting the potential of chromene-based compounds in cancer therapy (Bashandy et al., 2011). Similarly, A. El-Agrody et al. (2020) synthesized a series of pyrano[3,2-c]chromene derivatives that showed excellent antitumor activity against various cancer cell lines, including MCF-7, HCT-116, and HepG-2. These compounds induced cell cycle arrest and apoptosis, suggesting a promising avenue for cancer treatment (El-Agrody et al., 2020).

Antimicrobial Activity

The chromene-based compounds also exhibit antimicrobial properties. Rahul V. Patel et al. (2012) reported the synthesis and antimicrobial activity of novel chromen-2-one derivatives, showcasing significant efficacy against bacterial and fungal strains. This study underscores the potential of chromene derivatives as novel antimicrobial agents, which could serve as leads for the development of new antibiotics (Patel et al., 2012).

Enzyme Inhibition

Chromene derivatives have been explored for their enzyme inhibition properties. A study by A. Alafeefy et al. (2015) investigated sulfonamides incorporating various moieties, including chromene, as inhibitors of human carbonic anhydrase isozymes. These compounds exhibited low nanomolar inhibitory activity against several isoforms, including those associated with tumors, suggesting their potential in developing novel inhibitors for therapeutic applications (Alafeefy et al., 2015).